N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]furan-2-carboxamide

• IUPAC Name: N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H13N3O3/c1-2-13-17-18-15(21-13)10-5-7-11(8-6-10)16-14(19)12-4-3-9-20-12/h3-9H,2H2,1H3,(H,16,19)
• InChI Key: RWAZHXVLYKHXSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol

Description

“N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]furan-2-carboxamide” is a compound that contains a 1,3,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom. Compounds containing 1,3,4-oxadiazole rings have been used in the treatment of various diseases in humans and animals, and play an important role in modern agriculture.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazoles involves the formation of a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom. The presence of two carbon atoms allows for two substituents in the oxadiazole ring, which can cause differences in their properties due to variation in the electronic environment. The synthesis of these compounds often involves annulation reactions, followed by desulfurization/intramolecular rearrangement.

Molecular Structure Analysis

The molecular structure of “this compound” includes a 1,3,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom. The presence of two carbon atoms allows for two substituents in the oxadiazole ring.

Chemical Reactions Analysis

The chemical reactions involving 1,3,4-oxadiazoles often involve the formation of a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom. The presence of two carbon atoms allows for two substituents in the oxadiazole ring.

Mechanism of Action

Target of Action

Oxadiazoles, a key structural component of this compound, are known to interact with a wide range of biological targets . They have been associated with anticancer , antidiabetic , antiviral , anti-inflammatory , antibacterial , antifungal , and other activities .

Mode of Action

Oxadiazoles are known to interact with their targets through various mechanisms, depending on the specific biological activity .

Biochemical Pathways

Oxadiazoles have been found to influence a variety of biochemical pathways, again depending on the specific biological activity .

Result of Action

Oxadiazoles have been associated with a range of biological effects, including anticancer , antidiabetic , antiviral , anti-inflammatory , antibacterial , antifungal , and other activities .

Advantages and Limitations for Lab Experiments

N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]furan-2-carboxamide has several advantages for laboratory experiments. It is a relatively inexpensive compound and is readily available. In addition, it is soluble in a variety of solvents, making it easy to use in a variety of laboratory experiments. However, it is important to note that the compound is toxic and should be handled with care.

Future Directions

N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]furan-2-carboxamide has many potential future applications in scientific research. It could be used to study the effects of enzyme inhibitors on various biochemical and physiological processes. In addition, it could be used to study the structure and function of proteins, as well as their interactions with other molecules. Furthermore, this compound could be used to design new drugs and drug delivery systems. Finally, it could be used to study the effects of transcription factors on gene expression.

Synthesis Methods

N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]furan-2-carboxamide can be synthesized using a variety of methods. The most common method is the direct reaction of an aldehyde or ketone with an N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]furan-2-carboxamideo-1,3,4-oxadiazol-2-yl-phenyl-furan-2-carboxamide precursor in the presence of a base. This reaction produces the desired compound in high yields. Other methods, such as the reaction of an aldehyde or ketone with an N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]furan-2-carboxamideo-1,3,4-oxadiazol-2-yl-phenyl-furan-2-carboxamide precursor in the presence of an acid, can also be used to synthesize the compound.

Scientific Research Applications

N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]furan-2-carboxamide has been widely used in scientific research due to its unique properties. It has been used in a variety of applications, including the synthesis of pharmaceuticals, agrochemicals and other organic compounds. It has also been used to study enzyme inhibitors, as well as for the design of new drugs and drug delivery systems. In addition, this compound has been used in the study of protein-protein interactions, protein folding and stability, and the structure and function of proteins.

Biochemical Analysis

Biochemical Properties

N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]furan-2-carboxamide plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, this compound has been shown to inhibit acetylcholinesterase, an enzyme responsible for breaking down acetylcholine in the synaptic cleft . By inhibiting acetylcholinesterase, this compound increases the levels of acetylcholine, thereby enhancing cholinergic transmission. Additionally, it interacts with carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide . This interaction can influence various physiological processes, including respiration and acid-base balance.

Cellular Effects

This compound exerts significant effects on various types of cells and cellular processes. It has been observed to induce apoptosis in cancer cells by activating caspases, a family of protease enzymes that play essential roles in programmed cell death . This compound also affects cell signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell proliferation, differentiation, and survival . Furthermore, this compound influences gene expression by modulating transcription factors and other regulatory proteins, thereby affecting cellular metabolism and function.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound binds to the active sites of target enzymes, such as acetylcholinesterase and carbonic anhydrase, inhibiting their activity . It also interacts with various receptors and ion channels, modulating their function and influencing cellular signaling pathways . Additionally, this compound can alter gene expression by binding to DNA or interacting with transcription factors, leading to changes in the expression of specific genes involved in cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term effects on cellular function. This compound has shown good stability under various experimental conditions, with minimal degradation over time . Long-term studies have demonstrated that this compound can maintain its biological activity and continue to exert its effects on cellular processes, such as apoptosis and cell signaling .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to enhance cognitive function and memory by increasing acetylcholine levels in the brain . At higher doses, it can exhibit toxic effects, such as hepatotoxicity and nephrotoxicity . These adverse effects are likely due to the compound’s interaction with various enzymes and proteins involved in metabolic processes.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that regulate these processes. For example, it is metabolized by cytochrome P450 enzymes in the liver, leading to the formation of various metabolites . These metabolites can further interact with other enzymes and proteins, influencing metabolic flux and the levels of specific metabolites in the body.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. This compound can cross cell membranes through passive diffusion and active transport mechanisms . Once inside the cells, it can bind to specific proteins, such as albumin, which facilitates its distribution to different tissues and organs . The localization and accumulation of this compound in specific cellular compartments can influence its biological activity and function.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound can be targeted to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through various targeting signals and post-translational modifications . For instance, the presence of a nuclear localization signal can direct this compound to the nucleus, where it can interact with DNA and transcription factors to modulate gene expression . Similarly, targeting signals can direct this compound to the mitochondria, where it can influence mitochondrial function and energy metabolism .